Cas no 2877634-10-9 (3-chloro-4-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylpyridine)

• Product Name: 3-chloro-4-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylpyridine
• CAS No: 2877634-10-9
• MF: C₁₀H₁₀ClN₅
• MW: 235.672899723053
• CID: 5328532
• Update Time: 2025-07-22

3-chloro-4-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-[3-(2H-1,2,3-triazol-2-yl)-1-azetidinyl]pyridine
• 3-chloro-4-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylpyridine

• Inchi： 1S/C10H10ClN5/c11-9-5-12-2-1-10(9)15-6-8(7-15)16-13-3-4-14-16/h1-5,8H,6-7H2
• InChI Key： WTOIJOIOUNPCFY-UHFFFAOYSA-N
• SMILES： C1=NC=CC(N2CC(N3N=CC=N3)C2)=C1Cl

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 423.0±55.0 °C(Predicted)
• pka: 7.34±0.19(Predicted)

Additional information on 3-chloro-4-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylpyridine

Introduction to 3-chloro-4-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylpyridine (CAS No. 2877634-10-9)

3-chloro-4-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylpyridine, identified by the CAS number 2877634-10-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of this molecule integrates several key functional groups, including a pyridine ring, an azetidine ring, and a triazole moiety, which collectively contribute to its unique chemical and pharmacological properties.

The pyridine moiety is a well-known pharmacophore in drug design, frequently found in numerous therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. In 3-chloro-4-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylpyridine, the pyridine ring is further functionalized with a chloro substituent at the 3-position, which can modulate the electronic properties of the ring and influence its binding affinity to biological targets. The presence of this chloro group also opens up possibilities for further derivatization, enabling the synthesis of analogs with tailored pharmacological profiles.

Adjacent to the pyridine ring is an azetidine ring, a five-membered saturated heterocycle that introduces conformational flexibility to the molecule. Azetidine derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an azetidine ring in 3-chloro-4-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylpyridine suggests potential therapeutic applications in these areas. The nitrogen atoms within the azetidine ring can form hydrogen bonds with biological targets, enhancing the compound's binding interactions.

The most distinctive feature of this compound is the presence of a triazole moiety attached to the azetidine ring at the 3-position. The triazole group is a heterocyclic compound characterized by a three-membered ring containing two nitrogen atoms. Triazoles have been widely studied for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. The introduction of a triazole group into 3-chloro-4-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylpyridine not only enhances its structural complexity but also endows it with additional pharmacological potential. The nitrogen atoms in the triazole ring can engage in various non-covalent interactions with biological targets, such as hydrogen bonding and π-stacking interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 3-chloro-4-3-(2H-1,2,3-triazol-2-y l)azetidin -1 - ylpyridine and its potential biological targets. These studies have highlighted the importance of the spatial arrangement of functional groups in determining the compound's binding affinity and selectivity. For instance, the chloro group at the 3-position of the pyridine ring has been shown to play a crucial role in modulating interactions with certain enzymes and receptors. Similarly, the triazole moiety has been identified as a key interaction point with biological targets such as protein kinases.

The synthesis of 3-chloro -4 - 3 - ( 2 H - 1 , 2 , 3 - tri az ol - 2 - yl ) az etidin -1 - ylpy rid ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common synthetic route involves the condensation of appropriately substituted pyridine derivatives with azetidine precursors followed by functionalization with a triazole group. Advances in synthetic methodologies have enabled researchers to streamline these processes using catalytic systems that enhance reaction efficiency and minimize byproduct formation.

In terms of pharmaceutical applications, 3 - chloro -4 - 3 -( 2 H - 1 , 2 , 3 - tri az ol - 2 - yl ) az etidin -1 - ylpy rid ine has shown promise as a lead compound for further drug development. Its unique structural features make it suitable for targeting various diseases associated with aberrant enzymatic activity or receptor signaling. For example, triazole-containing compounds have been investigated for their potential in treating cancer by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, pyridine-based molecules are well-documented for their role in central nervous system disorders, suggesting that this compound may have therapeutic relevance in conditions such as neurodegenerative diseases.

Preclinical studies have begun to explore the pharmacological profile of 3-chloro -4 - 3 -( 2 H - 1 , 2 , 3 - tri az ol - 2 - yl ) az etidin -1 ylpy rid ine, providing valuable insights into its potential therapeutic applications. These studies have demonstrated that the compound exhibits significant inhibitory activity against certain enzymes and receptors relevant to various diseases. Notably, preliminary data suggest that it may possess anti-inflammatory properties by modulating inflammatory pathways at both molecular and cellular levels. Furthermore, its ability to interact with protein kinases has raised interest in its potential as an anticancer agent.

The future direction of research on CAS No2877634109 lies in optimizing its pharmacological properties through structure-based drug design approaches. By leveraging computational tools, researchers can identify key structural features responsible for its biological activity and modify them to enhance potency, selectivity, and pharmacokinetic profiles. Additionally, exploring novel synthetic routes may enable more efficient production scales while maintaining high chemical purity.

In conclusion, "CAS No28776" is a structurally complex organic compound with significant potential as a therapeutic agent due to its unique combination of functional groups including pyridine, azetidine, and triazole moieties.* Its synthesis involves multi-step organic reactions requiring careful optimization.* Preclinical studies indicate promising pharmacological activities relevant across multiple disease areas.* Future research aims at refining its therapeutic profile through computational design strategies.* As our understanding deepens,* "CAS No28776" continues*to emerge*as*an intriguing candidate*for further exploration*and development*within pharmaceutical chemistry.*